Cas no 1389320-33-5 ((S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride)

(S)-1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride is a chiral amine derivative featuring a trifluoromethyl group and a methyl substituent on the β-carbon. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and the presence of fluorine, which can enhance metabolic stability and bioavailability. The hydrochloride salt form improves handling and solubility in aqueous systems. Its rigid structure and electron-withdrawing trifluoromethyl group make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The enantiomeric purity ensures consistent performance in asymmetric synthesis and drug discovery applications.

(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride structure

1389320-33-5 structure

Product Name:(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride

CAS No:1389320-33-5

MF:C₅H₁₁ClF₃N

MW:177.595751047134

MDL:MFCD22380035

CID:3160989

PubChem ID:66570527

Update Time:2025-06-07

(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Chemical and Physical Properties

Names and Identifiers

- (2S)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride
- 1389320-33-5
- (2S)-1,1,1-trifluoro-3-methylbutan-2-amine;hydrochloride
- AKOS026671950
- CS-0273259
- 823-339-3
- FS-5558
- Z1741978732
- (S)-1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride
- EN300-173029
- (S)-1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride
- (S)-1,1,1-TRIFLUORO-3-METHYLBUTAN-2-AMINE HCL
- AT14576
- (S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride
- MDL： MFCD22380035
- Inchi： 1S/C5H10F3N.ClH/c1-3(2)4(9)5(6,7)8;/h3-4H,9H2,1-2H3;1H/t4-;/m0./s1
- InChI Key： WBDZKNFDWWBZJN-WCCKRBBISA-N
- SMILES： Cl.FC([C@H](C(C)C)N)(F)F

Computed Properties

Exact Mass: 177.0532115Da
Monoisotopic Mass: 177.0532115Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 86.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Pricemore >>

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